Cas no 1613410-75-5 (2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid)
2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid
- BDBM191600
- 6EP
- Q27456366
- NCGC00390881-02
- QC-3611?
- DB-148329
- 1613410-75-5
- QC-3611
- CHEMBL3786952
- 2-(5-((4-Chloro-2-methylbenzyl)oxy)-1H-pyrazol-1-yl)isonicotinic acid
- SCHEMBL15778339
- 2-(5-((4-chloro-2-methylbenzyl)oxy)-1Hpyrazol-1-yl)isonicotinic acid (N19)
- PD174476
-
- Inchi: 1S/C17H14ClN3O3/c1-11-8-14(18)3-2-13(11)10-24-16-5-7-20-21(16)15-9-12(17(22)23)4-6-19-15/h2-9H,10H2,1H3,(H,22,23)
- InChI Key: PSOBPHXKKHPWMU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)COC1=CC=NN1C1C=C(C(=O)O)C=CN=1
Computed Properties
- Exact Mass: 343.0723690g/mol
- Monoisotopic Mass: 343.0723690g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.2
- XLogP3: 3.5
2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC11290-100 mg |
QC-3611 |
1613410-75-5 | >98% | 100MG |
950.0USD | 2021-07-06 | |
| DC Chemicals | DC11290-250 mg |
QC-3611 |
1613410-75-5 | >98% | 250MG |
1450.0USD | 2021-07-06 | |
| DC Chemicals | DC11290-1 g |
QC-3611 |
1613410-75-5 | >98% | 1g |
2600.0USD | 2021-07-06 | |
| DC Chemicals | DC11290-5mg |
QC-3611 |
1613410-75-5 | >98% | 5mg |
$650.0 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | Q910522-10mg |
QC-3611 |
1613410-75-5 | 98% | 10mg |
¥5,686.20 | 2022-08-31 |
2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid
2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid: A Comprehensive Overview
2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid (CAS No. 1613410-75-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.
The chemical structure of 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid is composed of a pyridine ring substituted with a pyrazole moiety, which is further functionalized with a chloromethylphenyl group. This intricate arrangement of functional groups imparts the compound with unique physicochemical properties that make it an attractive candidate for drug development. The presence of the pyridine and pyrazole rings contributes to its aromaticity and stability, while the chloromethylphenyl group enhances its lipophilicity and biological activity.
In terms of synthesis, several methods have been reported for the preparation of 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid. One common approach involves the coupling of 4-chloro-2-methylbenzyl alcohol with 5-(pyridin-2-yl)-1H-pyrazole using a suitable coupling reagent, followed by carboxylation to introduce the carboxylic acid functionality. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes, making the production of this compound more accessible for large-scale applications.
The biological activities of 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid has also demonstrated promising activity as an antitumor agent. Studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor effects is thought to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer drugs.
In addition to its therapeutic applications, 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid has also been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable probe for studying cellular processes and signaling pathways. For example, it has been used to investigate the role of specific kinases in cellular signaling cascades, providing insights into their functions and potential therapeutic targets.
The safety profile of 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects in humans.
In conclusion, 2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid (CAS No. 1613410-75-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.
1613410-75-5 (2-{5-[(4-Chloro-2-Methylphenyl)methoxy]-1h-Pyrazol-1-Yl}pyridine-4-Carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)